N-[(4E)-6-(4-ethoxyphenyl)-8-methoxy-1,3-dimethyl-4H-cyclohepta[c]furan-4-ylidene]-3-methoxyaniline

• Molecular Formula: C27H27NO4
• Molecular Weight: 429.5 g/mol
• IUPAC Name: 6-(4-ethoxyphenyl)-4-methoxy-N-(3-methoxyphenyl)-1,3-dimethylcyclohepta[c]furan-8-imine
• InChI: InChI=1S/C27H27NO4/c1-6-31-22-12-10-19(11-13-22)20-14-24(28-21-8-7-9-23(16-21)29-4)26-17(2)32-18(3)27(26)25(15-20)30-5/h7-16H,6H2,1-5H3
• InChI Key: ZSBQDQMACFWTLQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=CC(=NC3=CC(=CC=C3)OC)C4=C(OC(=C4C(=C2)OC)C)C

Description

(4E)-6-(4-ETHOXYPHENYL)-8-METHOXY-N-(3-METHOXYPHENYL)-1,3-DIMETHYL-4H-CYCLOHEPTA[C]FURAN-4-IMINE is a complex organic compound with a unique structure that includes ethoxy, methoxy, and cyclohepta[c]furan groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4E)-6-(4-ETHOXYPHENYL)-8-METHOXY-N-(3-METHOXYPHENYL)-1,3-DIMETHYL-4H-CYCLOHEPTA[C]FURAN-4-IMINE typically involves multiple steps, including the formation of intermediate compounds. The reaction conditions often require specific catalysts and solvents to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. These methods often include continuous flow reactors and advanced purification techniques to ensure the compound meets the required specifications for its intended applications.

Chemical Reactions Analysis

Types of Reactions

(4E)-6-(4-ETHOXYPHENYL)-8-METHOXY-N-(3-METHOXYPHENYL)-1,3-DIMETHYL-4H-CYCLOHEPTA[C]FURAN-4-IMINE can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents such as halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various nucleophiles and electrophiles. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to ensure the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may produce ketones or aldehydes, while reduction reactions may yield alcohols or amines.

Scientific Research Applications

Chemistry

In chemistry, (4E)-6-(4-ETHOXYPHENYL)-8-METHOXY-N-(3-METHOXYPHENYL)-1,3-DIMETHYL-4H-CYCLOHEPTA[C]FURAN-4-IMINE is used as a building block for the synthesis of more complex molecules

Biology

In biology, this compound may be used in studies related to its biological activity and potential therapeutic applications. Researchers may investigate its effects on different biological pathways and its potential as a drug candidate.

Medicine

In medicine, (4E)-6-(4-ETHOXYPHENYL)-8-METHOXY-N-(3-METHOXYPHENYL)-1,3-DIMETHYL-4H-CYCLOHEPTA[C]FURAN-4-IMINE may be explored for its potential therapeutic properties. Studies may focus on its ability to interact with specific molecular targets and its efficacy in treating various diseases.

Industry

In industry, this compound may be used in the development of new materials or as a precursor for the synthesis of other valuable compounds. Its unique properties make it a valuable component in various industrial applications.

Mechanism of Action

The mechanism of action of (4E)-6-(4-ETHOXYPHENYL)-8-METHOXY-N-(3-METHOXYPHENYL)-1,3-DIMETHYL-4H-CYCLOHEPTA[C]FURAN-4-IMINE involves its interaction with specific molecular targets. These interactions may include binding to enzymes or receptors, leading to changes in cellular signaling pathways. The exact molecular targets and pathways involved depend on the specific application and the biological context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to (4E)-6-(4-ETHOXYPHENYL)-8-METHOXY-N-(3-METHOXYPHENYL)-1,3-DIMETHYL-4H-CYCLOHEPTA[C]FURAN-4-IMINE include other cyclohepta[c]furan derivatives and compounds with similar functional groups, such as ethoxy and methoxy groups.

Uniqueness

The uniqueness of (4E)-6-(4-ETHOXYPHENYL)-8-METHOXY-N-(3-METHOXYPHENYL)-1,3-DIMETHYL-4H-CYCLOHEPTA[C]FURAN-4-IMINE lies in its specific combination of functional groups and its structural configuration. This unique structure allows it to interact with molecular targets in ways that similar compounds may not, making it a valuable compound for various applications.